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Compound of Interest

Compound Name: AZ-PFKFB3-67 quarterhydrate

Cat. No.: B15577163 Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed application notes and protocols for the use of AZ-PFKFB3-67 quarterhydrate, a

potent and selective inhibitor of 6-phosphofructo-2-kinase/fructose-2,6-biphosphatase 3

(PFKFB3).

AZ-PFKFB3-67 quarterhydrate is a valuable tool for studying the role of PFKFB3 in various

physiological and pathological processes, including cancer metabolism, angiogenesis, and

inflammation. PFKFB3 is a key regulatory enzyme in glycolysis, and its inhibition can modulate

cellular metabolism and downstream signaling pathways.

Solubility and Stock Solution Preparation
Proper preparation of stock solutions is critical for accurate and reproducible experimental

results. The solubility of AZ-PFKFB3-67 quarterhydrate has been determined in several

common laboratory solvents.
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Solvent
Concentration
(mM)

Concentration
(mg/mL)

Source

DMSO 100 45.55 [1]

Ethanol 100 45.55 [1]

Acetonitrile ≥ 21.95 ≥ 10 [2]

DMSO 2.2 - 21.95 1 - 10 [2]

Note: Solubility data is often reported for AZ-PFKFB3-67 without specifying the quarterhydrate

form. The data presented here is based on available information and should be considered

applicable to the quarterhydrate form unless otherwise specified by the supplier.

Experimental Protocols: Stock Solution Preparation

1. Preparation of a 10 mM DMSO Stock Solution:

Materials: AZ-PFKFB3-67 quarterhydrate (Molecular Weight: 460.52 g/mol - accounting for

the quarterhydrate), DMSO (anhydrous), sterile microcentrifuge tubes.

Procedure:

Weigh out 4.61 mg of AZ-PFKFB3-67 quarterhydrate.

Add 1 mL of anhydrous DMSO to the solid.

Vortex thoroughly until the solid is completely dissolved.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store at -20°C for short-term storage or -80°C for long-term storage.

2. Preparation of a 10 mM Ethanol Stock Solution:

Materials: AZ-PFKFB3-67 quarterhydrate, 200 proof (100%) ethanol, sterile

microcentrifuge tubes.
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Procedure:

Weigh out 4.61 mg of AZ-PFKFB3-67 quarterhydrate.

Add 1 mL of 100% ethanol.

Vortex thoroughly to dissolve the compound.

Aliquot and store as described for the DMSO stock solution.

PFKFB3 Signaling Pathway and Inhibition by AZ-
PFKFB3-67
PFKFB3 is a bifunctional enzyme that synthesizes fructose-2,6-bisphosphate (F2,6BP), a

potent allosteric activator of phosphofructokinase-1 (PFK-1), a key rate-limiting enzyme in

glycolysis. By increasing the rate of glycolysis, PFKFB3 plays a crucial role in providing energy

and building blocks for rapidly proliferating cells, such as cancer cells. AZ-PFKFB3-67

selectively inhibits the kinase activity of PFKFB3, leading to a reduction in F2,6BP levels and a

subsequent decrease in glycolytic flux.
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Examples of Endpoint Assays

Start

1. Seed cells in appropriate culture plates

2. Treat cells with varying concentrations of
AZ-PFKFB3-67 quarterhydrate and controls

3. Incubate for the desired time period

4. Perform endpoint assays

5. Analyze and interpret data Lactate Production Assay Glucose Uptake Assay Cell Proliferation Assay (e.g., MTT, BrdU) Western Blot for PFKFB3 and
downstream targets

Conclusion

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [AZ-PFKFB3-67 Quarterhydrate: Application Notes and
Protocols for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15577163#az-pfkfb3-67-quarterhydrate-solubility-
and-stock-solution-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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